Cas no 2138353-65-6 (Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate)
Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate
- EN300-1104946
- 2138353-65-6
- Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate
-
- Inchi: 1S/C15H24O4/c1-4-19-15(18)12(14(17)10(2)3)9-13(16)11-7-5-6-8-11/h10-12H,4-9H2,1-3H3
- InChI Key: AGQOBVHOOPQSNS-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)OCC)C(C(C)C)=O)C1CCCC1
Computed Properties
- Exact Mass: 268.16745924g/mol
- Monoisotopic Mass: 268.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 60.4Ų
Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1104946-0.05g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 0.05g |
$864.0 | 2023-10-27 | |
| Enamine | EN300-1104946-0.1g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 0.1g |
$904.0 | 2023-10-27 | |
| Enamine | EN300-1104946-0.25g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 0.25g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1104946-0.5g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 0.5g |
$987.0 | 2023-10-27 | |
| Enamine | EN300-1104946-1.0g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1104946-2.5g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 2.5g |
$2014.0 | 2023-10-27 | |
| Enamine | EN300-1104946-5.0g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1104946-10.0g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1104946-1g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 1g |
$1029.0 | 2023-10-27 | |
| Enamine | EN300-1104946-5g |
ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate |
2138353-65-6 | 95% | 5g |
$2981.0 | 2023-10-27 |
Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate
Research Brief on Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate (CAS: 2138353-65-6)
Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate (CAS: 2138353-65-6) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of metabolic pathways. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, pharmacological relevance, and emerging therapeutic implications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel γ-keto ester derivatives targeting aldose reductase, an enzyme implicated in diabetic complications. The researchers utilized Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate as a key intermediate in a multi-step synthesis yielding potent inhibitors with IC50 values in the nanomolar range. The structural flexibility afforded by the cyclopentyl and methyl substituents was found to be crucial for optimal enzyme binding.
In the realm of antimicrobial research, a recent patent application (WO2023056789) disclosed derivatives of this compound showing promising activity against drug-resistant bacterial strains. The β-keto ester moiety was identified as essential for disrupting bacterial cell membrane integrity, while the cyclopentyl group enhanced lipophilicity and tissue penetration. Molecular docking studies suggest these compounds may interfere with bacterial fatty acid biosynthesis pathways.
Ongoing preclinical investigations have revealed unexpected neuroprotective properties of related analogs. A 2024 study in ACS Chemical Neuroscience reported that structural modifications of Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate yielded compounds capable of crossing the blood-brain barrier and modulating glutamate receptor activity, potentially offering new avenues for treating neurodegenerative disorders. The 3-oxopentanoate core appears to mimic endogenous neuroactive metabolites.
From a synthetic chemistry perspective, recent advances in asymmetric catalysis have enabled more efficient production of enantiomerically pure forms of this compound. A Nature Communications paper (2023) described a biocatalytic approach using engineered ketoreductases to achieve >99% ee, addressing previous challenges in stereocontrol at the 2-position. This development is particularly significant for pharmaceutical applications where chirality often determines biological activity.
Analytical characterization of Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate has been refined through advanced techniques. A recent application of cryo-EM and X-ray crystallography has provided atomic-level insights into its molecular interactions when complexed with biological targets. These structural data are informing the design of next-generation derivatives with improved selectivity and pharmacokinetic profiles.
Looking forward, the compound's unique structural features - particularly the juxtaposition of keto and ester functionalities within a constrained framework - continue to inspire novel therapeutic applications. Current research directions include exploration of its potential in targeted protein degradation (PROTACs) and as a scaffold for covalent inhibitors. The growing body of research underscores the importance of this intermediate in contemporary drug discovery efforts.
2138353-65-6 (Ethyl 2-(2-cyclopentyl-2-oxoethyl)-4-methyl-3-oxopentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)